Cas no 1807053-19-5 (Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate)

• Product Name: Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate
• CAS No: 1807053-19-5
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 5011421
• Update Time: 2025-10-30

Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-8-9(18-12(13)14)5-4-7(6-15)10(8)11(16)17-2/h4-5,12H,3H2,1-2H3
• InChI Key： AXOHBJJITFRNKI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)OC)=C1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate

Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate (CAS No. 1807053-19-5): A Comprehensive Overview

Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate, identified by its CAS number 1807053-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, difluoromethoxy substituent, and an ethyl side chain. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of interest for various scientific investigations.

The synthesis of Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the cyano group at the 6-position and the difluoromethoxy group at the 3-position introduces electron-withdrawing and electron-donating effects, respectively, which can influence the compound's reactivity and interaction with biological targets. The presence of the ethyl group at the 2-position further modulates its electronic properties and spatial orientation, contributing to its overall molecular behavior.

In recent years, there has been a growing interest in benzoate derivatives due to their potential applications in medicinal chemistry. The structural motif of benzoate compounds is well-known for its ability to interact with various biological receptors and enzymes, making them valuable candidates for drug discovery. Specifically, the cyano group in Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate can serve as a hydrogen bond acceptor, enhancing its binding affinity to biological targets. Additionally, the difluoromethoxy group is known to improve metabolic stability and oral bioavailability, which are critical factors in drug development.

One of the most compelling aspects of Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate is its potential role in addressing various therapeutic challenges. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. For instance, studies have shown that benzoate derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The unique combination of functional groups in Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate may enhance its selectivity and efficacy compared to existing therapeutic agents.

The difluoromethoxy group, in particular, has been extensively studied for its ability to enhance drug-like properties such as lipophilicity and metabolic stability. This feature makes Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate a promising candidate for further development into a lead compound for novel therapeutics. Researchers are exploring its potential in preclinical models to evaluate its pharmacokinetic profile and therapeutic efficacy. Preliminary studies suggest that this compound may exhibit favorable pharmacological properties, including low toxicity and high bioavailability.

In addition to its potential therapeutic applications, Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate may also find utility in agrochemical research. Benzoate derivatives are known for their antimicrobial and antifungal properties, which can be beneficial in developing new crop protection agents. The structural complexity of this compound suggests that it may possess unique interactions with microbial pathogens, offering a novel approach to combat agricultural diseases.

The synthesis and characterization of Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate have been refined through advanced organic synthesis techniques. Modern methodologies such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These advancements have not only improved the yield but also minimized side reactions, ensuring high purity levels necessary for pharmaceutical applications.

The chemical properties of Methyl 6-cyano-3-difluoromethoxy-2-ethylbenzoate make it an interesting candidate for further investigation in various scientific domains. Its ability to interact with multiple biological targets suggests broad therapeutic potential, while its structural features enhance drug-like properties. As research continues to uncover new applications for this compound, it is likely to play a significant role in the development of innovative pharmaceuticals and agrochemicals.